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Compound of Interest

Compound Name: Bombykal

Cat. No.: B013413 Get Quote

A comparative analysis of the molecular and cellular responses to the Bombyx mori sex

pheromone components, Bombykol and Bombykal, reveals distinct signaling activation and

behavioral outcomes. While comprehensive differential gene expression data from

transcriptomic or microarray studies are not publicly available, a wealth of information from

functional assays provides insights into their differential effects.

This guide synthesizes the current understanding of how these two structurally related

compounds are differentially perceived by the male silkmoth, leading to starkly different

behavioral responses. We present a comparison of their receptor specificity, the known

signaling pathway of the primary pheromone Bombykol, and the experimental protocols used to

elucidate these differences.

Comparative Analysis of Bombykol and Bombykal
While both are produced by the female silkmoth, Bombykol is the primary sex pheromone that

elicits courtship behavior in males, whereas Bombykal does not and may even have an

inhibitory effect.[1] This difference in behavioral output is rooted in the specificity of their

respective olfactory receptors.
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Feature Bombykol Bombykal

Chemical Name (E,Z)-10,12-hexadecadien-1-ol (E,Z)-10,12-hexadecadien-1-al

Primary Receptor
Bombyx mori Olfactory

Receptor 1 (BmOR-1)

Bombyx mori Olfactory

Receptor 3 (BmOR-3)

Behavioral Response in Males

Elicits full sexual behavior,

including wing flapping and

attempts to copulate.[2][3]

Does not elicit courtship

behavior; may have an

inhibitory effect.[1]

Neuronal Response

Activates specific olfactory

receptor neurons (ORNs) that

project to the toroid region of

the macroglomerular complex

(MGC) in the antennal lobe.[3]

Activates a distinct set of

ORNs that project to the

cumulus region of the MGC in

the antennal lobe.[2][3]

Receptor Specificity

BmOR-1 shows high specificity

and sensitivity to Bombykol.[1]

[4]

BmOR-3 is specifically tuned

to Bombykal.[3]

Signaling Pathway of Bombykol Reception
The perception of Bombykol at the molecular level initiates a signaling cascade within the

dedicated olfactory receptor neurons. The binding of Bombykol to its receptor, BmOR-1, has

been shown to activate a Gαq-mediated signaling pathway.[1][4] This activation leads to the

generation of an electrical signal that is then transmitted to the brain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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